Cas no 544480-62-8 (D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-)

• Product Name: D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-
• CAS No: 544480-62-8
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• CID: 1593164
• PubChem ID: 14019398
• Update Time: 2025-04-21

D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl- Chemical and Physical Properties

Names and Identifiers

• D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-methyl-
• EN300-189797
• SCHEMBL46641
• SY109389
• 544480-62-8
• N-(tert-butoxycarbonyl)-S-methylcysteine
• 2-{[(tert-butoxy)carbonyl]amino}-3-(methylsulfanyl)propanoic acid
• MFCD00076923
• Boc-S-methyl-L-cysteine
• 1429914-24-8
• N-(tert-Butoxycarbonyl)-S-methyl-DL-cysteine
• AB85555
• BOC-D-CYS(ME)-OH
• AB02915

• Inchi： 1S/C9H17NO4S/c1-9(2,3)14-8(13)10-6(5-15-4)7(11)12/h6H,5H2,1-4H3,(H,10,13)(H,11,12)
• InChI Key： WFDQTEFRLDDJAM-UHFFFAOYSA-N
• SMILES： S(C)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 235.08791
• Monoisotopic Mass: 235.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 75.63